Cas no 83217-05-4 (4,6-DIBROMO-2-(4-METHYLPHENYL)PYRIMIDINE)
83217-05-4 structure
Product Name:4,6-DIBROMO-2-(4-METHYLPHENYL)PYRIMIDINE
CAS No:83217-05-4
MF:C11H8Br2N2
MW:328.002620697021
CID:1807657
PubChem ID:53440045
Update Time:2025-04-21
4,6-DIBROMO-2-(4-METHYLPHENYL)PYRIMIDINE Chemical and Physical Properties
Names and Identifiers
-
- 4,6-DIBROMO-2-(4-METHYLPHENYL)PYRIMIDINE
- 83217-05-4
- DTXSID50702320
-
- Inchi: 1S/C11H8Br2N2/c1-7-2-4-8(5-3-7)11-14-9(12)6-10(13)15-11/h2-6H,1H3
- InChI Key: JXTXGAQZMPFPOW-UHFFFAOYSA-N
- SMILES: BrC1=CC(=NC(C2C=CC(C)=CC=2)=N1)Br
Computed Properties
- Exact Mass: 327.90337g/mol
- Monoisotopic Mass: 325.90542g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 25.8Ų
4,6-DIBROMO-2-(4-METHYLPHENYL)PYRIMIDINE Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
83217-05-4 (4,6-DIBROMO-2-(4-METHYLPHENYL)PYRIMIDINE) Related Products
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